2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)-N-(2-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[3-(dimethylamino)-4-phenylpyrazol-1-yl]-N-(2-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C20H21FN4O/c1-14-9-10-18(17(21)11-14)22-19(26)13-25-12-16(20(23-25)24(2)3)15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,22,26)
• InChI Key: UZZVWTAXQLADQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C(=N2)N(C)C)C3=CC=CC=C3)F
• Molecular Formula: C20H21FN4O
• Molecular Weight: 352.4 g/mol

Description

2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)-N-(2-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H21FN4O and its molecular weight is 352.413. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)-N-(2-fluoro-4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)-N-(2-fluoro-4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic Potential

Pyrazole derivatives, similar in structure to the compound , have been investigated for their potential antipsychotic effects. For example, a study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, a related series, found these compounds to exhibit antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, unlike traditional antipsychotic agents. This suggests a novel mechanism of action that could offer benefits in treating psychosis without the side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Anti-inflammatory and Antimicrobial Activities

Research into N-substituted pyrazole derivatives has also revealed promising anti-inflammatory and antimicrobial properties. A specific study synthesized derivatives featuring N-(3-chloro-4-fluorophenyl) groups, demonstrating significant anti-inflammatory activity among certain compounds. This highlights the therapeutic potential of such compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Imaging and Diagnostic Applications

Another area of application for pyrazole-acetamide derivatives is in the development of imaging agents for positron emission tomography (PET). For instance, derivatives have been developed for imaging the translocator protein (18 kDa), which plays a role in neuroinflammation, suggesting their use in diagnosing and studying neurodegenerative diseases (Dollé et al., 2008).

Antioxidant Activity

The antioxidant properties of pyrazole-acetamide derivatives have also been explored. Studies have shown that coordination complexes constructed from pyrazole-acetamide derivatives exhibit significant antioxidant activity, indicating their potential use in preventing or treating diseases caused by oxidative stress (Chkirate et al., 2019).